Cas no 20928-82-9 (Benzo[a]pyren-6-yloxy(8CI,9CI))

• Product Name: Benzo[a]pyren-6-yloxy(8CI,9CI)
• CAS No: 20928-82-9
• MF: C₂₀H₁₁O
• MW: 267.300745248795
• CID: 267996
• PubChem ID: 159900
• Update Time: 2025-04-19

Benzo[a]pyren-6-yloxy(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-6-yloxy(8CI,9CI)
• 6-oxy-benzo[a]pyrene radical
• 6-Oxybenzo(a)pyrene
• Benzo(a)pyrene-6-one
• DTXSID20943203
• 6-Oxobenzo(a)pyrene radical
• 20928-82-9
• Benzo(a)pyren-6-yloxy
• BRN 2335553
• (Benzo[pqr]tetraphen-6-yl)oxidanyl
• 6-oxobenzo(a)pyrene

• Inchi： 1S/C20H11O/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H
• InChI Key： IGHJRQIADWAMHM-UHFFFAOYSA-N
• SMILES： [O]C1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34 |^1:0|

Computed Properties

• Exact Mass: 267.08099
• Monoisotopic Mass: 267.08099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 5.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C